Cas no 1199215-72-9 (N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide)

• Product Name: N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide
• CAS No: 1199215-72-9
• MF: C₁₁H₁₁ClN₄OS
• MW: 282.749239206314
• MDL: MFCD13248740
• CID: 4685334
• Update Time: 2025-06-23

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-2-chlorobenzamide
• STK895646
• BBL003651
• benzamide, N-[2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl]-2-chloro-
• N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide

• MDL： MFCD13248740
• Inchi： 1S/C11H11ClN4OS/c12-8-4-2-1-3-7(8)10(17)14-6-5-9-15-16-11(13)18-9/h1-4H,5-6H2,(H2,13,16)(H,14,17)
• InChI Key： WQUYYECWSUHRGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCC1=NN=C(N)S1)=O

Computed Properties

• Exact Mass: 282.034
• Monoisotopic Mass: 282.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Additional information on N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide

Comprehensive Overview of N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide (CAS No. 1199215-72-9)

N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide, with the CAS number 1199215-72-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,3,4-thiadiazole ring and a 2-chlorobenzamide moiety, making it a subject of interest for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its possible role in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

The compound's thiadiazole core is a well-known heterocyclic scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 5-amino group and the 2-chlorobenzamide side chain further enhances its potential as a versatile intermediate in synthesizing more complex molecules. Given the rising demand for novel therapeutic agents, N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide is increasingly being explored in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the scientific community has shown growing interest in thiadiazole derivatives due to their broad-spectrum biological activities. This aligns with current trends in drug development, where researchers are focusing on repurposing existing compounds or optimizing their structures for enhanced efficacy. The CAS 1199215-72-9 compound fits perfectly into this narrative, as its modular design allows for easy modifications to improve pharmacokinetic properties or target specificity.

Another area of exploration for N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide is its potential role in addressing antibiotic resistance, a global health crisis. The 1,3,4-thiadiazole ring has demonstrated activity against resistant bacterial strains, and researchers are investigating whether this compound could serve as a lead structure for new antimicrobial agents. This is particularly relevant given the increasing prevalence of multidrug-resistant pathogens and the urgent need for innovative solutions.

From a synthetic chemistry perspective, the compound's 2-chlorobenzamide group offers opportunities for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial in modern drug discovery, where small changes in molecular structure can significantly alter biological activity. The CAS 1199215-72-9 compound thus serves as a valuable building block for medicinal chemists aiming to develop next-generation therapeutics.

Environmental and safety considerations are also paramount when working with specialized compounds like N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide. While it is not classified as a hazardous material, proper handling and disposal protocols should always be followed to ensure workplace safety and environmental protection. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

In conclusion, N-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl-2-chlorobenzamide (CAS 1199215-72-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As the scientific community continues to explore innovative solutions for pressing health challenges, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.